N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide

• IUPAC Name: N'-(3-chloro-4-fluorophenyl)-N-[(1-thiophen-2-ylcyclohexyl)methyl]oxamide
• InChI: InChI=1S/C19H20ClFN2O2S/c20-14-11-13(6-7-15(14)21)23-18(25)17(24)22-12-19(8-2-1-3-9-19)16-5-4-10-26-16/h4-7,10-11H,1-3,8-9,12H2,(H,22,24)(H,23,25)
• InChI Key: USQORPWOHIUOGO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CNC(=O)C(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CS3
• Molecular Formula: C19H20ClFN2O2S
• Molecular Weight: 394.9 g/mol

Description

The compound seems to contain a 3-chloro-4-fluorophenyl motif. This motif has been used in the synthesis of various compounds and has been found to enhance inhibitory activity in certain contexts.

Synthesis Analysis

While specific synthesis information for this compound was not found, the 3-chloro-4-fluorophenyl motif has been incorporated into distinct chemotypes. For instance, the key intermediate 1-[(3-chloro-4-fluorophenyl)methyl]piperazine was generated by the reaction of 3-chloro-4-fluorobenzylbromide with tert-butylpiperazine-1-carboxylate and the subsequent deprotection with trifluoroacetic acid (TFA) in dichloromethane (DCM).

Scientific Research Applications

Chemical Synthesis and Characterization

Compounds with complex structures like "N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide" often require innovative synthetic methods and characterization techniques. For instance, copper-catalyzed coupling reactions involving (hetero)aryl chlorides and amides demonstrate the advancement in synthetic chemistry that allows for the creation of such compounds. These methodologies enable the formation of diverse chemical structures with potential biological activities or material properties (Subhadip De, Junli Yin, D. Ma, 2017).

Potential Pharmacological Applications

Although the specific research applications of "N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide" were not identified, compounds with similar structural motifs have been explored for various pharmacological properties. For example, sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit enzymes like cyclooxygenase-2 (COX-2), indicating potential applications in the treatment of conditions like rheumatoid arthritis and osteoarthritis (Hiromasa Hashimoto et al., 2002).

Material Science and Chemical Sensing

The structural complexity and the presence of multiple functional groups in compounds similar to "N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide" could make them suitable for material science applications, including the development of fluorescent probes for metal ions. Polymers and dyes with specific structural features have been used as sensitive and selective sensors for ions like copper, showcasing the utility of complex organic molecules in environmental monitoring and analytical chemistry (Chaoxia Guo et al., 2015).